Cas no 92290-22-7 (1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid)
92290-22-7 structure
Product Name:1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
CAS No:92290-22-7
MF:C11H11N3O3
MW:233.223342180252
MDL:MFCD11053233
CID:4719832
PubChem ID:29888437
Update Time:2023-08-16
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
- 1-(4-METHOXY-PHENYL)-5-METHYL-1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID
- STL131904
- BBL006369
- BB 0239032
- H5371
- 1-(4-methoxyphenyl)-5-methyl-1,2,4-triazole-3-carboxylic acid
- 1-(4-Methoxy-phenyl)-5-methyl-1H-[1,2,4]triaz ole-3-carboxylic acid
- 1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
-
- MDL: MFCD11053233
- Inchi: 1S/C11H11N3O3/c1-7-12-10(11(15)16)13-14(7)8-3-5-9(17-2)6-4-8/h3-6H,1-2H3,(H,15,16)
- InChI Key: LKHWSFIGCBUXGJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)N1C(C)=NC(C(=O)O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Topological Polar Surface Area: 77.2
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529751-1g |
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 97% | 1g |
$234 | 2022-09-29 | |
| Chemenu | CM529751-5g |
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 97% | 5g |
$694 | 2022-09-29 | |
| Enamine | EN300-340188-0.05g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 0.05g |
$647.0 | 2023-09-03 | ||
| Enamine | EN300-340188-0.1g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 0.1g |
$678.0 | 2023-09-03 | ||
| Enamine | EN300-340188-0.25g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 0.25g |
$708.0 | 2023-09-03 | ||
| Enamine | EN300-340188-0.5g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 0.5g |
$739.0 | 2023-09-03 | ||
| Enamine | EN300-340188-1.0g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-340188-2.5g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 2.5g |
$1509.0 | 2023-09-03 | ||
| Enamine | EN300-340188-5.0g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 5.0g |
$2110.0 | 2023-02-23 | ||
| Enamine | EN300-340188-10.0g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid |
92290-22-7 | 10.0g |
$3131.0 | 2023-02-23 |
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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